Cas no 127-43-5 (1-Penten-3-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-)

1-Penten-3-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)- structure
127-43-5 structure
Product Name:1-Penten-3-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
CAS No:127-43-5
MF:C14H22O
MW:206.323884487152
CID:148799
PubChem ID:5375218
Update Time:2025-04-19

1-Penten-3-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Penten-3-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
    • 1-(2,6,6-TRIMETHYL-1-CYCLOHEXEN-1-YL)-1-PENTEN-3-ONE
    • BETA-N-METHYLIONONE
    • β-N-METHYLIONONE
    • B-Methylionone
    • SS-METHYLIONONE:
    • Ai3-24259
    • beta-Iraldeine
    • Methylionon beta
    • Methyl-beta-ionone
    • beta-Ionone, methyl-
    • 5-(2,6,6-Trimethyl-1-cyclohexenyl)-4-penten-3-one
    • 1-(2,6,6-trimethyl-1
    • SS-METHYLIONONE: 85%
    • EINECS 204-843-7
    • beta-Methylionone
    • beta-Methyl ionone
    • .BETA.-CETONE
    • SCHEMBL1404271
    • MFCD00031478
    • CHEBI:88921
    • Cetone, beta-
    • LMWNGLDCJDIIBR-CMDGGOBGSA-N
    • 4-(2,6,6-Trimethylcyclohex-1-en-1-yl)but-3-en-2-one, monomethyl derivative
    • 5-(2,6, 6-Trimethyl-1-cyclohexenyl)-4-penten-3-one
    • FEMA 2712
    • EINECS 215-341-2
    • 1-(2,6,6-trimethylcyclohex-1-en-1-yl)pent-1-en-3-one
    • 127-43-5
    • FEMA No. 2712
    • EC 264-140-6
    • (E)-1-(2,6,6-trimethylcyclohexen-1-yl)pent-1-en-3-one
    • 1-penten-3-one-(2,6,6-trimethyl-1-cyclohen-1-yl)
    • 3-Buten-2-one, 4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, monomethyl deriv.
    • 5-(2,6-Trimethyl-1-cyclohexenyl)-4-penten-3-one
    • .beta.-Methylionone
    • METHYL-.BETA.-IONONE [FHFI]
    • EINECS 264-140-6
    • 1322-71-0
    • 1-Penten-3-one,6,6-trimethyl-1-cyclohexen-1-yl)-
    • beta methyl ionone
    • UNII-54PXU8D4R5
    • 63429-28-7
    • 1-PENTEN-3-ONE, 1-(2,6,6-TRIMETHYL-1-CYCLOHEXEN-1-YL)-
    • .BETA.-METHYL IONONE
    • DTXSID401036355
    • 1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one #
    • SCHEMBL1404273
    • NSC-163995
    • .beta.-N-Methyl ionone
    • Methyl-.beta.-ionone
    • (1E)-1-(2,6,6-trimethylcyclohex-1-en-1-yl)pent-1-en-3-one
    • 1-Methyl-b-ionone
    • 1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)pent-1-en-3-one
    • Q27160975
    • beta-N-Methyl ionone
    • .beta.-Iraldeine
    • 5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-4-penten-3-one
    • 1(E)-(2,6,6-trimethyl-cyclohex-1-enyl)-pent-1-en-3-one
    • 54PXU8D4R5
    • (E)-1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)pent-1-en-3-one
    • .beta.-Ionone, methyl-
    • (1E)-1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one
    • NSC163995
    • NSC 163995
    • Inchi： 1S/C14H22O/c1-5-12(15)8-9-13-11(2)7-6-10-14(13,3)4/h8-9H,5-7,10H2,1-4H3/b9-8+
    • InChI Key： LMWNGLDCJDIIBR-CMDGGOBGSA-N
    • SMILES： O=C(CC)/C=C/C1=C(C)CCCC1(C)C

Computed Properties

  • Exact Mass: 206.16700
  • Monoisotopic Mass: 206.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 0,94 g/cm3
  • Boiling Point: 301°Cat760mmHg
  • Flash Point: 130.8°C
  • Refractive Index: 1.514
  • PSA: 17.07000
  • LogP: 4.04830
  • FEMA: 2712 | METHYL-BETA-IONONE
  • Merck: 5095

1-Penten-3-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)- Security Information

  • Safety Instruction： S23

1-Penten-3-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)- Customs Data

  • HS CODE：2914299000
  • Customs Data：

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1-Penten-3-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)- Pricemore >>

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